methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate

• IUPAC Name: methyl 2-(2-methyl-5-phenyl-3H-1,3,4-thiadiazol-2-yl)acetate
• InChI: InChI=1S/C12H14N2O2S/c1-12(8-10(15)16-2)14-13-11(17-12)9-6-4-3-5-7-9/h3-7,14H,8H2,1-2H3
• InChI Key: OVPZUEOSSQZWNB-UHFFFAOYSA-N
• Canonical SMILES: CC1(NN=C(S1)C2=CC=CC=C2)CC(=O)OC
• Molecular Formula: C12H14N2O2S
• DSSTOX Substance ID: DTXSID00386351, DTXSID301170095
• Molecular Weight: 250.32 g/mol
• CAS RN: 87649-97-6, 5669-81-8

Description

Methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the thiadiazole family and has been found to possess a range of interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate is not yet fully understood. However, it is thought to work by inhibiting certain enzymes or pathways that are involved in disease progression. For example, in cancer cells, this compound has been shown to inhibit the activity of a protein called Akt, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate has been found to have a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell death, inhibit cell proliferation, and reduce tumor growth. In Alzheimer's disease models, this compound has been found to reduce the accumulation of beta-amyloid plaques, which are thought to be a key factor in disease progression.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate in lab experiments is its high potency and selectivity. This compound has been shown to have activity at low concentrations, which makes it a valuable tool for studying disease pathways and developing new drugs. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to work with in some experimental settings.

Future Directions

There are many potential future directions for research on methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate. One area of interest is in the development of new drugs and therapies based on this compound. Another potential direction is in the study of its mechanism of action, which could provide insights into disease pathways and lead to the development of new treatments. Additionally, further research could explore the potential applications of this compound in other fields, such as agriculture or materials science.

Synthesis Methods

The synthesis of methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate can be achieved through a variety of methods. One common approach involves the reaction of 2-amino-5-phenyl-1,3,4-thiadiazole with methyl acetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired compound in good yields and high purity.

Scientific Research Applications

Methyl (2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)acetate has been found to have a range of potential applications in scientific research. One area of interest is in the development of new drugs and therapies. This compound has been shown to have promising activity against a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.